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Compound of Interest

Compound Name: Panacene

Cat. No.: B1217472 Get Quote

Panacene: A Technical Guide for Researchers
For Immediate Release

This document provides a comprehensive technical overview of Panacene, a marine natural

product of interest to researchers in chemistry, pharmacology, and marine biology. This guide

collates essential chemical identifiers, details on its synthesis, and discusses its known

biological activity, tailored for professionals in drug development and scientific research.

Core Chemical Identifiers
Panacene is a bromoallene-containing natural product. Its key identifiers are summarized in

the table below for easy reference.
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Identifier Value Citation

CAS Number 66389-39-7 [1]

Molecular Formula C₁₅H₁₅BrO₂ [1]

Molecular Weight 307.18 g/mol

IUPAC Name

(2S,3aR,8bR)-2-(3-

bromopropa-1,2-dienyl)-8-

ethyl-2,3,3a,8b-

tetrahydrofuro[3,2-b]

[1]benzofuran

[1]

InChI

InChI=1S/C15H15BrO2/c1-2-

10-5-3-7-12-14(10)15-13(18-

12)9-11(17-15)6-4-8-16/h3,5-

8,11,13,15H,2,9H2,1H3/t4?,11

-,13-,15+/m1/s1

[1]

InChIKey
SKPPEIDJGJGRGK-

ISQAOBFQSA-N
[1]

Canonical SMILES
CCC1=C2C(C3C(O2)CC(O3)C

=C=CBr)C=C1
[1]

PubChem CID 181799 [1]

DSSTox Substance ID DTXSID80216607 [1]

Experimental Protocols: Total Synthesis of (±)-
Panacene
The total synthesis of (±)-Panacene has been reported by Canesi and colleagues. The

following is a summary of the key experimental steps. For full experimental details, including

characterization data, please refer to the original publication: Sabot, C.; Bérard, D.; Canesi, S.

Org. Lett.2008, 10 (20), 4629–4632.

Synthesis of the Fused Ring System
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A key strategic element of the synthesis is the construction of the 6,5,5-fused ring system. This

was achieved through an umpolung addition of furan to a phenolic system. The use of

iodobenzene diacetate facilitates the generation of a cationic intermediate, which then allows

for the attack of furan. A subsequent rearrangement involving the attack of a ketone leads to

the desired fused system. A trimethylsilyl (TMS) blocking group was employed to control the

regioselectivity of the fusion.

Introduction of the Allenic Sidechain
With the core ring structure established, the synthesis proceeds to the installation of the

bromoallene sidechain.

Wittig Olefination: The hemiacetal precursor undergoes a Wittig olefination to yield an enyne.

Oxymercuration: Treatment with mercuric acetate results in the formation of a mercuric

allene.

Protiodemercuration: An in situ protiodemercuration using ethanedithiol stereoselectively

furnishes the target bromoallene moiety of Panacene.

Biological Activity and Signaling Pathways
Known Biological Activity: Shark Antifeedant
Panacene is recognized for its unique biological activity as a shark antifeedant.[2] It is

produced by the sea hare Aplysia brasiliana and is believed to deter predation by sharks.

Signaling Pathways: An Area for Future Research
Currently, there is a lack of specific information in the scientific literature regarding the precise

signaling pathways and molecular targets through which Panacene exerts its antifeedant

effects. The mechanism of action for many shark repellents is not well understood, though

some are known to interact with sensory systems. Further research is required to elucidate the

specific biochemical cascades and receptors that are modulated by Panacene in sharks.

Visualizing the Synthetic Strategy
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To aid in the conceptualization of the synthetic approach to Panacene, the following workflow

diagram is provided.
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Caption: Synthetic workflow for the total synthesis of (±)-Panacene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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